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Compound of Interest

Compound Name: 4-Ethyl-2,4-dimethylheptane

Cat. No.: B14556577 Get Quote

An Objective Evaluation of Physicochemical Properties for Industrial and Research Applications

This guide presents a statistical and comparative analysis of 4-Ethyl-2,4-dimethylheptane, a

branched alkane of the undecane (C11H24) family. Given that alkanes like 4-Ethyl-2,4-
dimethylheptane are generally of interest for their physical properties rather than biological

activity, this document focuses on comparing its key physicochemical characteristics against its

structural isomers.[1] Such properties are critical for applications in areas like fuel additives,

industrial solvents, and as reference materials in analytical chemistry.[2][3]

The structural variations among isomers, specifically the degree of branching, significantly

influence intermolecular van der Waals forces.[1][2] Increased branching typically leads to

lower boiling points compared to straight-chain alkanes.[1] This guide provides quantitative

data, detailed experimental protocols for property measurement, and a logical workflow for

comparative analysis to aid researchers and professionals in selecting appropriate compounds

for their specific needs.

Data Presentation: Physicochemical Properties of
Undecane Isomers
The following table summarizes key experimental data for 4-Ethyl-2,4-dimethylheptane and a

selection of its alternative isomers. All compounds share the molecular formula C11H24.[1][4]
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Isomer Name CAS Number
Molecular
Weight ( g/mol
)

Boiling Point
(°C)

Density (g/mL)

n-Undecane

(Linear Chain)
1120-21-4 156.31 196.0 0.740[5]

4-Ethyl-2,4-

dimethylheptane
61868-25-5 156.31 178.9 0.755[6][7]

2-Methyldecane 6975-98-0 156.31 189.3 0.737[1]

3-Methyldecane 13151-34-3 156.31 188.1 - 189.1 0.742[1]

Experimental Protocols
Detailed methodologies are crucial for reproducible and comparable experimental results.

Below are standard protocols for determining the key physical properties listed in the table.

1. Boiling Point Determination (Distillation Method)

Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Apparatus: Distillation flask, condenser, thermometer, heating mantle, and receiving flask.

Procedure:

The alkane sample (approx. 25 mL) is placed in the distillation flask with a few boiling

chips.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the flask leading to the condenser.

The sample is heated gently.

The temperature is recorded when the liquid begins to boil and a steady stream of

distillate is collected in the receiving flask. This temperature is the boiling point.
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Atmospheric pressure is recorded, and the boiling point is corrected to standard pressure

if necessary.

2. Density Measurement (Pycnometer Method)

Objective: To accurately determine the mass per unit volume of the liquid alkane.[1]

Apparatus: A pycnometer (a glass flask with a precise, known volume), analytical balance,

and a constant-temperature water bath.

Procedure:

The empty pycnometer is cleaned, dried, and weighed accurately.

The pycnometer is filled with the alkane sample, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid is carefully wiped off.

The filled pycnometer is placed in a constant-temperature water bath (e.g., 20°C) until it

reaches thermal equilibrium.

The pycnometer is removed, dried, and weighed again.[1]

The mass of the alkane is found by subtracting the mass of the empty pycnometer.

The density is calculated by dividing the mass of the alkane by the known volume of the

pycnometer.[1]

Visualization of Experimental Workflow
The following diagrams illustrate the logical flow of processes in a comparative study of alkane

isomers.
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Phase 1: Compound Selection & Preparation

Phase 2: Physicochemical Analysis

Phase 3: Data Analysis & Comparison
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Caption: Workflow for Comparative Analysis of Alkane Isomers.
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The following diagram illustrates a decision-making process based on the analyzed properties.
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Caption: Decision Tree for Isomer Selection Based on Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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